![molecular formula C11H12N2O5 B2675805 4-[(3-nitrophenyl)carbamoyl]butanoic Acid CAS No. 25901-27-3](/img/structure/B2675805.png)
4-[(3-nitrophenyl)carbamoyl]butanoic Acid
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Overview
Description
4-[(3-nitrophenyl)carbamoyl]butanoic Acid, also known as 5-(3-nitroanilino)-5-oxopentanoic acid, is a chemical compound with the molecular formula C11H12N2O5 . It has a molecular weight of 252.23 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12N2O5/c14-10(5-2-6-11(15)16)12-8-3-1-4-9(7-8)13(17)18/h1,3-4,7H,2,5-6H2,(H,12,14)(H,15,16) . This indicates the presence of an amide group (carbamoyl) and a carboxylic acid group in the molecule, along with a nitro-substituted phenyl ring.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 252.23 .Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Intermediate for Thymidylate Synthases Inhibitors
4-(3-Amino-2-carboxy phenyl) butanoic acid serves as a key intermediate in synthesizing new inhibitors for thymidylate synthases, highlighting its potential in developing cancer treatments due to its role in DNA synthesis inhibition. The synthesis process from 3-(3-nitro benzoyl) propionate ether through various chemical reactions underscores the compound's utility in industrial-scale production due to low cost and mild reaction conditions (Yuan Guo-qing, 2013).
Material Science Applications
Metal-Organic Frameworks (MOFs)
Functionalized 4,4'-biphenyldicarboxylic acid molecules with additional groups such as amine, alkyne, azide, or nitro have been synthesized and applied in creating novel MOFs. These MOFs, isoreticular to DUT-5, demonstrate the compound's versatility in tuning properties through post-synthetic modification, which does not significantly alter the framework structure or porosity. This application indicates the compound's potential in developing materials with specific functionalities for gas storage, separation, or catalysis (Meike A. Gotthardt et al., 2015).
Pharmaceutical Applications
Anti-inflammatory Pharmaceuticals
NOSH-Aspirin, a novel hybrid bearing both nitric oxide and hydrogen sulfide-releasing moieties, represents a new class of anti-inflammatory drugs. This hybrid showcases the potential of compounds like 4-[(3-nitrophenyl)carbamoyl]butanoic Acid in synthesizing pharmaceuticals that offer enhanced therapeutic effects with minimized side effects, emphasizing the compound's role in innovating drug design (R. Kodela, M. Chattopadhyay, K. Kashfi, 2012).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of inadequate ventilation, respiratory protection should be worn .
Properties
IUPAC Name |
5-(3-nitroanilino)-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O5/c14-10(5-2-6-11(15)16)12-8-3-1-4-9(7-8)13(17)18/h1,3-4,7H,2,5-6H2,(H,12,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZLOFCLTCZFBJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>37.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24834169 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
25901-27-3 |
Source
|
Record name | 3'-NITROGLUTARANILIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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